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Introduction

N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline sodium salt (DAOS) is a highly
water-soluble aniline derivative that serves as a Trinder's reagent. In the field of in vitro
diagnostics (IVD), DAOS is a crucial component in many enzymatic colorimetric assays. Its
primary function is as a chromogenic substrate in peroxidase-coupled reactions, enabling the
guantification of hydrogen peroxide (H20:2). The intensity of the color produced is directly
proportional to the concentration of the analyte being measured.

This document provides detailed application notes and protocols for the use of DAOS in a
common IVD application: the quantitative determination of triglycerides in serum and plasma.

Principle of the Assay

The enzymatic determination of triglycerides involves a series of coupled reactions. First,
triglycerides in the sample are hydrolyzed by lipoprotein lipase (LPL) into glycerol and free fatty
acids. The glycerol is then phosphorylated by glycerol kinase (GK) to glycerol-3-phosphate.
Subsequently, glycerol-3-phosphate oxidase (GPO) catalyzes the oxidation of glycerol-3-
phosphate, producing dihydroxyacetone phosphate and hydrogen peroxide (H203).

Finally, in the presence of peroxidase (POD), the generated H202 oxidatively couples with
DAOS and 4-aminoantipyrine (4-AAP) to form a purple-colored quinoneimine dye. The
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absorbance of this dye, measured at a specific wavelength, is proportional to the concentration
of triglycerides in the sample.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the reaction pathway and the general experimental workflow
for the enzymatic colorimetric assay of triglycerides using DAOS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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